91-23-6

2-Nitroanisole

In Stock

• CAS RN:
• 91-23-6

• Formula:
• NO2C6H4OCH3
  C7H7NO3
  C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3

• InChIKey:
• CFBYEGUGFPZCNF-UHFFFAOYSA-N

• 2-Nitroanisole (2-methoxynitrobenzene is an industrial and environmental pollutant causing tumors of the urinary bladder in rats and mice. Tumorigenic potential of 2-nitroanisole has been evaluated by host-mediated in vitro and in vivo assay.
  2-nitroanisole is a member of the class of 2-nitroanisoles that is anisole in which one of the hydrogens ortho to the methoxy group is replaced by a nitro group. It has a role as a carcinogenic agent.
  

1,1,2,2,3,3,4,4,5,5,6,6,6-Tridecafluorohexane-1-sulphonyl chloride

• CAS RN:
• 55591-23-6

• Formula:
• C6ClF13O2S

• InChI:
• InChI=1S/C6ClF13O2S/c7-23(21,22)6(19,20)4(14,15)2(10,11)1(8,9)3(12,13)5(16,17)18

• InChIKey:
• DVRQSALCLMEVIH-UHFFFAOYSA-N

• 1,1,2,2,3,3,4,4,5,5,6,6,6-Tridecafluorohexane-1-sulphonyl chloride is a useful research compound. Its molecular formula is C6ClF13O2S and its molecular weight is 418.56 g/mol. The purity is usually 95%.

1-methyl-1H-benzo[d]imidazol-6-ol

In Stock

• CAS RN:
• 50591-23-6

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c1-10-5-9-7-3-2-6(11)4-8(7)10/h2-5,11H,1H3

• InChIKey:
• LPSCFCRUNJXWME-UHFFFAOYSA-N

• 1-methyl-1H-benzo[d]imidazol-6-ol is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.165. The purity is usually 95%.

2-(Dimethylamino)phenylboronic acid

In Stock

• CAS RN:
• 89291-23-6

• Formula:
• C8H12BNO2

• InChI:
• InChI=1S/C8H12BNO2/c1-10(2)8-6-4-3-5-7(8)9(11)12/h3-6,11-12H,1-2H3

• InChIKey:
• NLTUDNKQUJVGKP-UHFFFAOYSA-N

• 2-(Dimethylamino)phenylboronic acid is a useful research compound. Its molecular formula is C8H12BNO2 and its molecular weight is 165 g/mol. The purity is usually 95%.

(E)-2-Iodobut-2-ene-1,4-diol

In Stock

• CAS RN:
• 741291-23-6

• Formula:
• C4H7IO2

• InChI:
• InChI=1S/C4H7IO2/c5-4(3-7)1-2-6/h1,6-7H,2-3H2/b4-1+

• InChIKey:
• FTFFVUNQEUALNI-DAFODLJHSA-N

• (E)-2-Iodobut-2-ene-1,4-diol is a useful research compound. Its molecular formula is C4H7IO2 and its molecular weight is 214.002. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-6-prop-2-enyltriazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872591-23-6

• Formula:
• C15H15N5O

• InChI:
• InChI=1S/C15H15N5O/c1-4-5-19-9-16-14-13(15(19)21)17-18-20(14)12-7-10(2)6-11(3)8-12/h4,6-9H,1,5H2,2-3H3

• InChIKey:
• UURYFQIIHCGOAP-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-6-prop-2-enyltriazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C15H15N5O and its molecular weight is 281.319. The purity is usually 95%.

1-(7-Methoxy-2-(4-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone

In Stock

• CAS RN:
• 893791-23-6

• Formula:
• C24H27N3O4

• InChI:
• InChI=1S/C24H27N3O4/c1-16(28)26-13-11-24(12-14-26)27-21(19-5-4-6-22(30-3)23(19)31-24)15-20(25-27)17-7-9-18(29-2)10-8-17/h4-10,21H,11-15H2,1-3H3

• InChIKey:
• FXBPLDYAPVFURY-UHFFFAOYSA-N

• 1-(7-Methoxy-2-(4-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone is a useful research compound. Its molecular formula is C24H27N3O4 and its molecular weight is 421.497. The purity is usually 95%.

N-(3-acetamidophenyl)-2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893991-23-6

• Formula:
• C20H17ClN4O2S

• InChI:
• InChI=1S/C20H17ClN4O2S/c1-13(26)22-16-3-2-4-17(11-16)23-19(27)12-28-20-10-9-18(24-25-20)14-5-7-15(21)8-6-14/h2-11H,12H2,1H3,(H,22,26)(H,23,27)

• InChIKey:
• HNGQHCAQPPZKFJ-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H17ClN4O2S and its molecular weight is 412.89. The purity is usually 95%.

4-Chloromethyl-N-thiazol-2-yl-benzamide

Usually In Stock

• CAS RN:
• 916791-23-6

• Formula:
• C11H9ClN2OS

• InChI:
• InChI=1S/C11H9ClN2OS/c12-7-8-1-3-9(4-2-8)10(15)14-11-13-5-6-16-11/h1-6H,7H2,(H,13,14,15)

• InChIKey:
• VQPFFEKOMRDCFE-UHFFFAOYSA-N

• 4-Chloromethyl-N-thiazol-2-yl-benzamide is a useful research compound. Its molecular formula is C11H9ClN2OS and its molecular weight is 252.72 g/mol. The purity is usually 95%.

2-(4-methoxyphenyl)-4,4,6,8-tetramethyl-4,5-dihydroisothiazolo[5,4-c]quinoline-1(2H)-thione

• CAS RN:
• 351191-23-6

• Formula:
• C21H22N2OS2

• InChI:
• InChI=1S/C21H22N2OS2/c1-12-10-13(2)18-16(11-12)17-19(21(3,4)22-18)26-23(20(17)25)14-6-8-15(24-5)9-7-14/h6-11,22H,1-5H3

• InChIKey:
• ZCCSGPCYVUEFMC-UHFFFAOYSA-N

• 2-(4-methoxyphenyl)-4,4,6,8-tetramethyl-4,5-dihydroisothiazolo[5,4-c]quinoline-1(2H)-thione is a useful research compound. Its molecular formula is C21H22N2OS2 and its molecular weight is 382.5g/mol. The purity is usually 95%.

2',3'-Dichloro-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898791-23-6

• Formula:
• C16H14Cl2O

• InChI:
• InChI=1S/C16H14Cl2O/c1-11-4-2-5-12(10-11)8-9-15(19)13-6-3-7-14(17)16(13)18/h2-7,10H,8-9H2,1H3

• InChIKey:
• YGYDOKPDEOVTHX-UHFFFAOYSA-N

• 2',3'-Dichloro-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O and its molecular weight is 293.2 g/mol. The purity is usually 95%.

N-Biotinyl p-Aminophenyl Arsinic Acid

In Stock

• CAS RN:
• 212391-23-6

• Formula:
• C16H22AsN3O4S

• InChI:
• InChI=1S/C16H22AsN3O4S/c21-14(18-11-7-5-10(6-8-11)17(23)24)4-2-1-3-13-15-12(9-25-13)19-16(22)20-15/h5-8,12-13,15,23-24H,1-4,9H2,(H,18,21)(H2,19,20,22)/t12-,13-,15-/m0/s1

• InChIKey:
• KIGNHFTUMFFUSZ-YDHLFZDLSA-N

• N-Biotinyl p-Aminophenyl Arsinic Acid, also known as N-Biotinyl p-Aminophenyl Arsinic Acid, is a useful research compound. Its molecular formula is C16H22AsN3O4S and its molecular weight is 427.351. The purity is usually 95%.

Fmoc-D-methionine sulfone

In Stock

• CAS RN:
• 1247791-23-6

• Formula:
• C20H21NO6S

• InChI:
• InChI=1S/C20H21NO6S/c1-28(25,26)11-10-18(19(22)23)21-20(24)27-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,21,24)(H,22,23)/t18-/m1/s1

• Fmoc-D-methionine sulfone is a useful research compound. Its molecular formula is C20H21NO6S and its molecular weight is 403,5 g/mole. The purity is usually 95%.

4-Amino-6-(3-methoxyphenyl)pyridazin-3-ol

In Stock

• CAS RN:
• 1491291-23-6

• Formula:
• C11H11N3O2

• InChI:
• InChI=1S/C11H11N3O2/c1-16-8-4-2-3-7(5-8)10-6-9(12)11(15)14-13-10/h2-6H,1H3,(H2,12,13)(H,14,15)

• InChIKey:
• AAGXEMDKRQTBOS-UHFFFAOYSA-N

• 4-Amino-6-(3-methoxyphenyl)pyridazin-3-ol is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.

{1-[(3,5-Difluorophenyl)methyl]piperidin-3-yl}methanamine

In Stock

• CAS RN:
• 1506591-23-6

• Formula:
• C13H18F2N2

• InChI:
• InChI=1S/C13H18F2N2/c14-12-4-11(5-13(15)6-12)9-17-3-1-2-10(7-16)8-17/h4-6,10H,1-3,7-9,16H2

• InChIKey:
• AORKXTPXHKKJDW-UHFFFAOYSA-N

• {1-[(3,5-Difluorophenyl)methyl]piperidin-3-yl}methanamine is a useful research compound. Its molecular formula is C13H18F2N2 and its molecular weight is 240.29 g/mol. The purity is usually 95%.

N-(2-chlorophenyl)-4-(6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazine-1-carboxamide

In Stock

• CAS RN:
• 1014091-23-6

• Formula:
• C19H20ClN7O

• InChI:
• InChI=1S/C19H20ClN7O/c1-14-8-9-27(24-14)18-7-6-17(22-23-18)25-10-12-26(13-11-25)19(28)21-16-5-3-2-4-15(16)20/h2-9H,10-13H2,1H3,(H,21,28)

• InChIKey:
• NXOQEKFCUSCOQQ-UHFFFAOYSA-N

• N-(2-chlorophenyl)-4-(6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H20ClN7O and its molecular weight is 397.87. The purity is usually 95%.

3-(4-Chloro-1H-pyrazol-1-YL)-1-propanamine hydrochloride

In Stock

• CAS RN:
• 1268991-23-6

• Formula:
• C6H11Cl2N3

• InChI:
• InChI=1S/C6H10ClN3.ClH/c7-6-4-9-10(5-6)3-1-2-8;/h4-5H,1-3,8H2;1H

• InChIKey:
• JGGCVMLCCQTTPD-UHFFFAOYSA-N

• 3-(4-Chloro-1H-pyrazol-1-YL)-1-propanamine hydrochloride is a useful research compound. Its molecular formula is C6H11Cl2N3 and its molecular weight is 196.08. The purity is usually 95%.

5-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)isoxazole-3-carboxamide

In Stock

• CAS RN:
• 1797091-23-6

• Formula:
• C13H16N4O3

• InChI:
• InChI=1S/C13H16N4O3/c1-9-6-12(16-20-9)13(18)15-10-7-14-17(8-10)11-2-4-19-5-3-11/h6-8,11H,2-5H2,1H3,(H,15,18)

• InChIKey:
• PVJGMFLTPDQVTI-UHFFFAOYSA-N

• 5-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C13H16N4O3 and its molecular weight is 276.296. The purity is usually 95%.

(2Z)-2-(phenylimino)-N-(pyridin-2-yl)-2H-chromene-3-carboxamide

Usually In Stock

• CAS RN:
• 1941191-23-6

• Formula:
• C21H15N3O2

• InChI:
• InChI=1S/C21H15N3O2/c25-20(24-19-12-6-7-13-22-19)17-14-15-8-4-5-11-18(15)26-21(17)23-16-9-2-1-3-10-16/h1-14H,(H,22,24,25)

• InChIKey:
• KQMQRLBOHISDOE-LNVKXUELSA-N

• (2Z)-2-(phenylimino)-N-(pyridin-2-yl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H15N3O2 and its molecular weight is 341.37. The purity is usually 95%.

4-Nitroanisole

In Stock

• CAS RN:
• 91-23-6(o-Nitroanisole); 100-17-4(p-Nitroanisole)

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3

• InChIKey:
• BNUHAJGCKIQFGE-UHFFFAOYSA-N

• Nitroanisole appears as a light red or amber-colored liquid or crystals. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals.
  4-nitroanisole is a member of the class of 4-nitroanisoles that is anisole in which one the hydrogen meta to the methoxy group is replaced by a nitro group.